Cas no 2387594-74-1 (4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride)

• Product Name: 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride
• CAS No: 2387594-74-1
• MF: C₁₀H₂₁Cl₂N₃O
• MW: 270.199240446091
• CID: 5302930
• Update Time: 2026-03-10

4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,8-Dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one dihydrochloride
• starbld0044873
• 1,4,9-Triazaspiro[5.5]undecan-5-one, 4,8-dimethyl-, hydrochloride (1:2)
• 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride

• Inchi： 1S/C10H19N3O.2ClH/c1-8-7-10(3-4-11-8)9(14)13(2)6-5-12-10;;/h8,11-12H,3-7H2,1-2H3;2*1H
• InChI Key： ZPXKAZVFDHARTI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2(CCNC(C)C2)NCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 244
• Topological Polar Surface Area: 44.4

Additional information on 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride

Comprehensive Overview of 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride (CAS No. 2387594-74-1)

The compound 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride (CAS No. 2387594-74-1) is a spirocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a spiro[5.5]undecane core and a triazaspiro moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such spirocyclic compounds due to their ability to mimic natural product scaffolds and exhibit enhanced bioavailability.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and precision medicine. The 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one framework aligns with this trend, as its dihydrochloride salt form improves solubility and stability—a critical factor for oral bioavailability. This property is particularly relevant given the growing emphasis on small molecule therapeutics in treating complex diseases like cancer and neurodegenerative disorders.

The synthesis of CAS No. 2387594-74-1 involves multi-step organic reactions, often leveraging catalytic cyclization techniques to construct the spirocyclic backbone. Analytical characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for verifying its purity and structural integrity. These methods are frequently discussed in pharmaceutical chemistry forums, reflecting user interest in compound validation protocols.

From a therapeutic perspective, the triazaspiro motif in this compound has been linked to kinase inhibition and receptor modulation, making it a candidate for drug repurposing studies. The rise of AI-driven drug discovery platforms has further amplified interest in such molecules, as computational models predict their interactions with biological targets more efficiently. Searches for structure-activity relationships (SAR) and lead optimization strategies often highlight compounds like this.

Environmental and regulatory considerations also play a role in the compound's applications. Its dihydrochloride salt form ensures compliance with green chemistry principles by reducing organic solvent usage during formulation. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently queried in scientific databases and patent literature.

In summary, 4,10-dimethyl-1,4,9-triazaspiro[5.5]undecan-5-one;dihydrochloride represents a versatile scaffold with implications across medicinal chemistry, materials science, and biotechnology. Its CAS No. 2387594-74-1 serves as a key identifier for researchers exploring spirocyclic drug candidates or proprietary formulations. As the scientific community continues to prioritize molecular diversity and therapeutic innovation, this compound is poised to remain a focal point in cutting-edge research.